1,4,5,6-Tetrahydropyrimidine-5-carboxylic acid hydrochloride
Overview
Description
1,4,5,6-Tetrahydropyrimidine-5-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 146436-66-0 . It has a molecular weight of 164.59 . The IUPAC name for this compound is this compound .
Synthesis Analysis
The synthetic routes towards 1,4,5,6-tetrahydropyrimidines are less developed than their fully aromatic counterparts . The existing literature reports describing various preparative routes to access 1,4,5,6-tetrahydropyrimidine derivatives have been categorically described . The traditional synthetic routes as well as the contemporary approaches to 1,4,5,6-tetrahydropyrimidines generally include: condensation reactions of diamines with various appropriate counterparts such as carbonyl compounds, imino ethers, amidines or nitriles, condensation of amidines with 1,3-dibromopropane and α,β-unstaurated carbonyl compounds, condensation of amino alcohols; selective reduction of pyrimidines; ring expansion chemistry of cyclopropanes, aziridines, and azetidines; and miscellaneous examples such as various multicomponent reactions .Molecular Structure Analysis
The Inchi Code for this compound is 1S/C5H8N2O2.ClH/c8-5(9)4-1-6-3-7-2-4;/h3-4H,1-2H2,(H,6,7)(H,8,9);1H . The InChI key is TXTRXEIKYAFUIX-UHFFFAOYSA-N .Chemical Reactions Analysis
1,4,5,6-Tetrahydropyrimidine (THP) is a cyclic amidine and has been known to be a carbon dioxide fixation agent . It reacts with carbon dioxide to yield a zwitterionic adduct (THP-CO2) .Physical and Chemical Properties Analysis
The exact mass of the compound 2-Amino-1,4,5,6-tetrahydropyrimidine-5-carboxylic acid hydrochloride is 179.0462. The solubility of this chemical has been described as Soluble in DMSO.Scientific Research Applications
Cocrystal Design
1,4,5,6-Tetrahydropyrimidine derivatives have been explored in the design of cocrystals. Rajam et al. (2018) demonstrated the use of 4-amino-5-chloro-2,6-dimethylpyrimidine with various carboxylic acids to create cocrystals. These cocrystals, characterized by single-crystal X-ray diffraction, offer insights into hydrogen bonding and the formation of large cage-like tetrameric units, which are significant in understanding molecular interactions and design principles in crystal engineering (Rajam et al., 2018).
Biological Activity Studies
The biological activities associated with 1,4-dihydropyridines/pyrimidines are diverse. Rana et al. (2004) and (2011) explored the synthesis of various dihydropyrimidine derivatives for biological activity, noting their significance in creating biologically active molecules with potential therapeutic applications (Rana et al., 2004); (Rana et al., 2011).
Structural Analysis
Structural analysis of dihydropyrimidine derivatives, such as the study by Mohideen et al. (2008), contributes to understanding the conformation and intermolecular interactions of these compounds. This research is crucial in the development of new materials and drugs, as structural properties often dictate functional capabilities (Mohideen et al., 2008).
Antimicrobial Evaluation
The antimicrobial properties of dihydropyrimidine derivatives have been a focus of research. Shastri and Post (2019) synthesized a series of compounds demonstrating significant antibacterial and antifungal activities. This highlights the potential of these compounds in developing new antimicrobial agents (Shastri & Post, 2019).
Synthetic Methodologies
Research into synthetic methods, like the work by Bhattacharyya et al. (2018), expands the repertoire of techniques available for producing various 1,4,5,6-tetrahydropyrimidine derivatives. These methodologies are critical in facilitating the exploration of new compounds for various applications (Bhattacharyya et al., 2018).
Catalytic Applications
The catalytic applications of pyrimidine derivatives, as explored by Cahyana et al. (2022), demonstrate the utility of these compounds in chemical synthesis. Such studies pave the way for new, efficient synthetic routes in chemical production (Cahyana et al., 2022).
Safety and Hazards
Properties
IUPAC Name |
1,4,5,6-tetrahydropyrimidine-5-carboxylic acid;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O2.ClH/c8-5(9)4-1-6-3-7-2-4;/h3-4H,1-2H2,(H,6,7)(H,8,9);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXTRXEIKYAFUIX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN=CN1)C(=O)O.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.59 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.